Cas no 1211525-26-6 (6-Chloro-4-phenylpyridin-2-amine)

• Product Name: 6-Chloro-4-phenylpyridin-2-amine
• CAS No: 1211525-26-6
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• MDL: MFCD18260412
• CID: 2359521
• Update Time: 2025-06-11

6-Chloro-4-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-phenyl-pyridin-2-ylamine
• 6-chloro-4-phenylpyridin-2-amine
• 2-Amino-6-chloro-4-phenylpyridine
• 3516AJ
• FCH1366409
• OR43621
• 6-Chloro-4-phenylpyridin-2-amine

• MDL： MFCD18260412
• Inchi： 1S/C11H9ClN2/c12-10-6-9(7-11(13)14-10)8-4-2-1-3-5-8/h1-7H,(H2,13,14)
• InChI Key： DEVDQGZCCYZPFV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(N)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 38.9

Additional information on 6-Chloro-4-phenylpyridin-2-amine

Introduction to 6-Chloro-4-phenylpyridin-2-amine (CAS No: 1211525-26-6)

6-Chloro-4-phenylpyridin-2-amine, identified by its Chemical Abstracts Service (CAS) number 1211525-26-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative exhibits a unique structural framework that has garnered considerable attention from the scientific community due to its potential pharmacological properties. The compound’s molecular structure, featuring a chlorinated pyridine ring fused with a phenyl group, positions it as a promising candidate for further exploration in drug discovery and development.

The chemical formula of 6-Chloro-4-phenylpyridin-2-amine can be represented as C₁₁H₁₀N₂Cl. This molecular composition underscores its role as a nitrogen-containing heterocycle, which is a common motif in biologically active molecules. The presence of both chloro and amine functional groups contributes to its reactivity and versatility in synthetic chemistry, enabling modifications that could enhance its pharmacological profile.

In recent years, the field of medicinal chemistry has seen a surge in interest toward pyridine derivatives due to their diverse biological activities. 6-Chloro-4-phenylpyridin-2-amine is no exception, as it has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 6-Chloro-4-phenylpyridin-2-amine is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge and methodologies when designing experiments to evaluate its pharmacological properties. For instance, analogs of this compound have been explored for their antimicrobial and anti-inflammatory effects, highlighting its potential utility in addressing a wide range of therapeutic challenges.

The synthesis of 6-Chloro-4-phenylpyridin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine core efficiently. These methods not only streamline the synthetic process but also enhance the overall quality of the final product, which is crucial for subsequent biological evaluation.

Recent advancements in computational chemistry have further accelerated the exploration of 6-Chloro-4-phenylpyridin-2-amine. Molecular modeling studies have been conducted to predict its binding interactions with biological targets, providing insights into its mechanism of action. These computational approaches complement experimental efforts by offering rapid and cost-effective screening of potential drug candidates.

The pharmacological evaluation of 6-Chloro-4-phenylpyridin-2-amine has revealed intriguing findings that warrant further investigation. In vitro assays have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic applications in areas such as oncology and neurology. While these findings are promising, additional research is necessary to confirm these effects in vivo and to assess any potential side effects.

One notable aspect of 6-Chloro-4-phenylpyridin-2-amine is its solubility profile, which can be influenced by pH and the presence of solubilizing agents. Optimizing solubility is essential for formulating effective drug candidates, as poor solubility can hinder absorption and bioavailability. Researchers are exploring various strategies, including prodrug design and co-solvent systems, to improve the solubility and delivery of this compound.

The regulatory landscape for novel pharmaceutical compounds like 6-Chloro-4-phenylpyridin-2-am ine (CAS No: 1211525 -26 -6) is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound meets high standards of quality and safety before it can be advanced into clinical trials. This rigorous oversight underscores the importance of thorough preclinical research in bringing new therapies to market.

In conclusion, 6-Chloro -4 - phenylpyridin - 2 - am ine represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As scientific understanding continues to evolve, 6-chloro -4 - phenylpyridin - 2 - am ine (CAS No: 1211525 -26 -6) may play a pivotal role in the discovery of new treatments for various diseases.